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Compound of Interest

Compound Name: TA-270

Cat. No.: B15574754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TA-270, a novel quinolinone derivative and a potent 5-

lipoxygenase inhibitor used in asthma research. Given the absence of a specific Safety Data

Sheet (SDS) for TA-270, the following guidance is based on the safety profile of Zileuton, a

structurally related 5-lipoxygenase inhibitor, and general best practices for handling potent,

novel research compounds.

Immediate Safety and Hazard Information
As a novel compound, TA-270 should be handled with the assumption of potential hazards.

Based on data for the analogous compound Zileuton, researchers should be aware of the

following potential risks:

Acute Toxicity: Harmful if swallowed.

Eye Irritation: Causes serious eye irritation.

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May be irritating to the mucous membranes and upper respiratory tract.
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Assumed Hazard Classification (based on Zileuton)
Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed.

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment is mandatory when handling TA-270 to

minimize exposure and ensure personal safety.
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Protection Type Specific Equipment Standard

Eye and Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.

OSHA 29 CFR 1910.133 or EN

166

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene). Gloves

should be inspected before

use and disposed of as

contaminated waste.

EN 374

Body

A laboratory coat with long

sleeves. For larger quantities

or where significant contact is

possible, impervious clothing

should be considered.

---

Respiratory

All handling of TA-270 powder

should be conducted in a well-

ventilated area, preferably

within a chemical fume hood. If

exposure limits may be

exceeded, a NIOSH/MSHA or

EN 149 approved respirator

should be used.

OSHA 29 CFR 1910.134 or EN

149

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to ensure safety during the handling of TA-
270.

Experimental Workflow for Handling TA-270
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Experimental Workflow for Handling TA-270
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Caption: A step-by-step workflow for the safe handling of TA-270 in a laboratory setting.
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Disposal Plan: Step-by-Step Procedures
The disposal of TA-270 and any associated contaminated materials must be treated as

hazardous waste. Never dispose of this compound down the drain or in regular trash.[2]

Disposal Workflow for TA-270 Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15574754?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_8_Dimethylquinolin_3_ol_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15574754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow for TA-270 Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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